Cas no 560079-02-9 (N,N-Diisobutyl-2-methoxybenzamide)

N,N-Diisobutyl-2-methoxybenzamide is a substituted benzamide derivative characterized by its methoxy and diisobutylamino functional groups. This compound is primarily utilized as an intermediate in organic synthesis and pharmaceutical research due to its structural versatility. The methoxy group enhances electron density, facilitating electrophilic substitution reactions, while the diisobutyl substituents contribute to steric hindrance, influencing selectivity in chemical transformations. Its stable amide backbone ensures compatibility with a range of reaction conditions. The compound is typically employed in the development of specialized agrochemicals and bioactive molecules, where its tailored solubility and reactivity profile offer advantages in synthetic pathways. Proper handling and storage under inert conditions are recommended to maintain stability.
N,N-Diisobutyl-2-methoxybenzamide structure
560079-02-9 structure
Product Name:N,N-Diisobutyl-2-methoxybenzamide
CAS No:560079-02-9
MF:C16H25NO2
MW:263.375204801559
CID:2604687
PubChem ID:5154908
Update Time:2025-05-24

N,N-Diisobutyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N,N-Diisobutyl-2-methoxybenzamide
    • AKOS003881721
    • 560079-02-9
    • 2-methoxy-N,N-bis(2-methylpropyl)benzamide
    • AO-854/42324205
    • MDL: MFCD03385790
    • Inchi: 1S/C16H25NO2/c1-12(2)10-17(11-13(3)4)16(18)14-8-6-7-9-15(14)19-5/h6-9,12-13H,10-11H2,1-5H3
    • InChI Key: BQMSFQBLAFUJTK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1OC)N(CC(C)C)CC(C)C

Computed Properties

  • Exact Mass: 263.188529040g/mol
  • Monoisotopic Mass: 263.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5

N,N-Diisobutyl-2-methoxybenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1536505-250mg
N,N-diisobutyl-2-methoxybenzamide
560079-02-9 98%
250mg
¥2121.00 2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1536505-1g
N,N-diisobutyl-2-methoxybenzamide
560079-02-9 98%
1g
¥7901.00 2024-05-08

Additional information on N,N-Diisobutyl-2-methoxybenzamide

Comprehensive Overview of N,N-Diisobutyl-2-methoxybenzamide (CAS No. 560079-02-9)

N,N-Diisobutyl-2-methoxybenzamide (CAS No. 560079-02-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This methoxybenzamide derivative is characterized by its unique molecular structure, which includes a diisobutylamine moiety and a methoxybenzene ring. These structural features contribute to its versatile applications, making it a subject of interest for researchers and industry professionals alike.

The compound's CAS number 560079-02-9 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the demand for N,N-Diisobutyl-2-methoxybenzamide has surged due to its potential as an intermediate in the synthesis of high-value chemicals. Its methoxy group and amide functionality make it a valuable building block for designing molecules with enhanced bioactivity and stability.

One of the most frequently searched questions related to this compound is: "What are the applications of N,N-Diisobutyl-2-methoxybenzamide?" Researchers have explored its use in developing novel pharmaceutical formulations, particularly in the design of central nervous system (CNS) agents. The methoxybenzamide scaffold is known to interact with specific biological targets, which could lead to breakthroughs in treating neurological disorders. Additionally, its lipophilic properties make it a candidate for improving drug delivery systems.

Another hot topic in the scientific community is the synthetic routes for N,N-Diisobutyl-2-methoxybenzamide. Optimizing its production process is critical for reducing costs and environmental impact. Recent studies highlight the use of green chemistry principles, such as catalytic amidation and solvent-free reactions, to enhance the efficiency of synthesizing this compound. These advancements align with the growing emphasis on sustainable chemical manufacturing.

The physicochemical properties of CAS No. 560079-02-9 also play a pivotal role in its applications. Its moderate solubility in organic solvents and thermal stability make it suitable for various industrial processes. For instance, it has been investigated as a plasticizer additive in polymer formulations, where it improves flexibility without compromising durability. This versatility underscores its potential in advanced material science.

From an SEO perspective, keywords like "N,N-Diisobutyl-2-methoxybenzamide supplier" and "CAS 560079-02-9 price" are highly relevant to commercial inquiries. Companies seeking this compound often prioritize high-purity grades and custom synthesis services. Furthermore, the rise of AI-driven drug discovery has increased interest in methoxybenzamide derivatives, as computational models predict their interactions with biological targets more accurately.

In conclusion, N,N-Diisobutyl-2-methoxybenzamide (CAS No. 560079-02-9) represents a compelling area of research and industrial application. Its structural uniqueness, combined with its potential in pharmaceuticals, agrochemicals, and materials, positions it as a compound of enduring significance. As scientific and technological advancements continue, the exploration of this methoxybenzamide derivative is expected to yield even more innovative solutions.

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